3-(2-bromoethynyl)azetidin-3-ol hydrochloride
Overview
Description
3-(2-bromoethynyl)azetidin-3-ol hydrochloride (3BEA-HCl) is a synthetic compound that has been used in a variety of scientific and medical research applications. It is a versatile molecule with a wide range of biochemical and physiological effects. It is also a useful tool for laboratory experiments due to its stability and low toxicity.
Scientific Research Applications
3-(2-bromoethynyl)azetidin-3-ol hydrochloride has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as the mechanisms of enzyme catalysis. It has also been used to study the effects of drugs on the body and to investigate the role of small molecules in cellular processes. In addition, 3-(2-bromoethynyl)azetidin-3-ol hydrochloride has been used to study the effects of hormones and other biological compounds on cells.
Mechanism of Action
The mechanism of action of 3-(2-bromoethynyl)azetidin-3-ol hydrochloride is not completely understood. However, it is believed to interact with proteins and enzymes in the body in order to produce its biochemical and physiological effects. It is thought to interact with proteins and enzymes by forming covalent bonds with their active sites, which can lead to changes in the structure and function of the proteins and enzymes.
Biochemical and Physiological Effects
3-(2-bromoethynyl)azetidin-3-ol hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been shown to have neuroprotective and neuroregenerative effects, as well as cardioprotective and cardioregenerative effects. In addition, 3-(2-bromoethynyl)azetidin-3-ol hydrochloride has been shown to have anti-diabetic, anti-obesity, and anti-hyperlipidemic effects.
Advantages and Limitations for Lab Experiments
3-(2-bromoethynyl)azetidin-3-ol hydrochloride has several advantages for laboratory experiments. It is relatively stable and has low toxicity, making it safe to use in experiments. It is also relatively inexpensive and easy to obtain. However, 3-(2-bromoethynyl)azetidin-3-ol hydrochloride also has some limitations. It is not very soluble in water, making it difficult to use in experiments involving aqueous solutions. In addition, it has a relatively short shelf life, making it necessary to use fresh samples for experiments.
Future Directions
There are several potential future directions for research on 3-(2-bromoethynyl)azetidin-3-ol hydrochloride. One potential direction is to further investigate its biochemical and physiological effects. Another potential direction is to explore its potential therapeutic applications, such as in the treatment of cancer, diabetes, and obesity. Additionally, further research could be done to investigate its potential interactions with other molecules and its potential role in the regulation of cellular processes. Finally, research could be conducted to develop new synthesis methods for 3-(2-bromoethynyl)azetidin-3-ol hydrochloride that are more efficient and cost-effective.
Synthesis Methods
3-(2-bromoethynyl)azetidin-3-ol hydrochloride is synthesized from 2-bromoethynyl azide and 3-chloro-1-propanol. The reaction is carried out in a two-step process. In the first step, the 2-bromoethynyl azide is reacted with 3-chloro-1-propanol at room temperature in an aqueous solution to form 3-(2-bromoethynyl)azetidin-3-ol. In the second step, the 3-(2-bromoethynyl)azetidin-3-ol is treated with hydrochloric acid to form 3-(2-bromoethynyl)azetidin-3-ol hydrochloride. This method of synthesis is simple, reliable, and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-bromoethynyl)azetidin-3-ol hydrochloride involves the reaction of 2-bromoethynylamine with ethyl glyoxylate to form 3-(2-bromoethynyl)azetidin-2-one, which is then reduced to 3-(2-bromoethynyl)azetidin-3-ol. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-bromoethynylamine", "ethyl glyoxylate", "sodium borohydride", "acetic acid", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Reaction of 2-bromoethynylamine with ethyl glyoxylate in the presence of acetic acid to form 3-(2-bromoethynyl)azetidin-2-one.", "Step 2: Reduction of 3-(2-bromoethynyl)azetidin-2-one with sodium borohydride in methanol to form 3-(2-bromoethynyl)azetidin-3-ol.", "Step 3: Reaction of 3-(2-bromoethynyl)azetidin-3-ol with hydrochloric acid in water to form 3-(2-bromoethynyl)azetidin-3-ol hydrochloride." ] } | |
CAS RN |
2763776-30-1 |
Product Name |
3-(2-bromoethynyl)azetidin-3-ol hydrochloride |
Molecular Formula |
C5H7BrClNO |
Molecular Weight |
212.5 |
Purity |
95 |
Origin of Product |
United States |
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